Cas no 651769-76-5 (1H-Tetrazole, 5-[4-(3-phenylpropoxy)phenyl]-)

• Product name: 1H-Tetrazole, 5-[4-(3-phenylpropoxy)phenyl]-
• CAS No: 651769-76-5
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 403276
• PubChem ID: 23540978

1H-Tetrazole, 5-[4-(3-phenylpropoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-[4-(3-phenylpropoxy)phenyl]-
• 5-[4-(3-phenylpropoxy)phenyl]-2H-tetrazole
• DTXSID50634839
• 651769-76-5

• Inchi： InChI=1S/C16H16N4O/c1-2-5-13(6-3-1)7-4-12-21-15-10-8-14(9-11-15)16-17-19-20-18-16/h1-3,5-6,8-11H,4,7,12H2,(H,17,18,19,20)
• InChI Key： OKFQWLKOGHFKHU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CCCOC2=CC=C(C=C2)C3=NNN=N3

Computed Properties

• Exact Mass: 280.13258
• Monoisotopic Mass: 280.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.69